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Compound of Interest

Compound Name: mAChR-IN-1

Cat. No.: B1139293 Get Quote

Technical Support Center: mAChR-IN-1
This technical support center provides researchers, scientists, and drug development

professionals with essential information regarding the stability, storage, and handling of

mAChR-IN-1.

Frequently Asked Questions (FAQs)
Q1: What are the recommended storage conditions for solid mAChR-IN-1?

A1: Solid mAChR-IN-1 should be stored at 4°C in a tightly sealed container, protected from

moisture and light.[1]

Q2: How should I store stock solutions of mAChR-IN-1?

A2: The recommended storage conditions for stock solutions depend on the temperature:

-80°C: Stable for up to 6 months.

-20°C: Stable for up to 1 month.

It is crucial to store solutions in tightly sealed containers, protected from moisture and light. To

avoid degradation from repeated freeze-thaw cycles, it is highly recommended to aliquot the

stock solution into single-use vials.[1]

Q3: What solvents should I use to dissolve mAChR-IN-1?
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A3: mAChR-IN-1 hydrochloride has the following solubility characteristics:

DMSO: Soluble up to 65 mg/mL (123.85 mM). Ultrasonic assistance may be required. It is

important to use newly opened, anhydrous DMSO as the compound is hygroscopic.[1]

Water: Soluble up to 1 mg/mL (1.91 mM). This may require ultrasonication and warming to

60°C.[1]

Q4: My mAChR-IN-1 solution appears cloudy. What should I do?

A4: Cloudiness in the solution may indicate that the compound has precipitated. This could be

due to the solution being stored at a lower temperature than recommended or the

concentration being too high for the solvent. Try gently warming the solution and vortexing or

sonicating to redissolve the compound. If you prepared a stock solution in water, ensure it is

filtered through a 0.22 μm filter before use.[1]

Q5: How does mAChR-IN-1 function?

A5: mAChR-IN-1 is a potent antagonist of muscarinic acetylcholine receptors (mAChRs).

These receptors are G protein-coupled receptors (GPCRs) that play a crucial role in the central

and peripheral nervous systems. There are five subtypes of mAChRs (M1-M5). M1, M3, and

M5 receptors typically couple to Gq/11 proteins, leading to the activation of phospholipase C,

while M2 and M4 receptors couple to Gi/Go proteins, inhibiting adenylyl cyclase. By blocking

the action of acetylcholine at these receptors, mAChR-IN-1 can modulate a variety of

physiological responses.
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Issue Possible Cause Recommended Solution

Difficulty Dissolving Incomplete dissolution.

Use ultrasonic agitation to aid

dissolution. For aqueous

solutions, gentle warming to

60°C can also help. Ensure

you are using a fresh, high-

purity solvent.

Precipitate in Solution
Exceeded solubility at storage

temperature.

Gently warm the solution and

vortex or sonicate to redissolve

the precipitate. Consider

preparing a more dilute stock

solution if the problem persists.

Compound Inactivity
Improper storage leading to

degradation.

Ensure the compound and its

solutions are stored at the

correct temperatures and

protected from light and

moisture. Aliquot stock

solutions to avoid repeated

freeze-thaw cycles.

Inconsistent Results
Variability in solution

preparation.

Always use freshly prepared

working solutions diluted from

a properly stored stock. If

using water as a solvent, filter-

sterilize the working solution

before use.

Physicochemical Properties and Storage Summary
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Property Value

Molecular Formula C₂₃H₂₆ClIN₂O₂

Molecular Weight 524.82 g/mol

Appearance White to off-white solid

CAS Number 119391-73-0

Purity >98%

IC₅₀ 17 nM for mAChR

Solid Storage 4°C, sealed, away from moisture and light

Solution Storage
-80°C for 6 months; -20°C for 1 month (sealed,

away from moisture and light)

Experimental Protocols & Workflows
General Protocol for Cell-Based Assays

Stock Solution Preparation:

For a 10 mM stock solution in DMSO, dissolve 5.25 mg of mAChR-IN-1 in 1 mL of

anhydrous DMSO.

Use sonication to ensure complete dissolution.

Aliquot the stock solution into single-use vials and store at -80°C for up to 6 months.

Working Solution Preparation:

On the day of the experiment, thaw a single aliquot of the stock solution.

Dilute the stock solution to the desired final concentration in the appropriate cell culture

medium.

Ensure the final concentration of DMSO in the cell culture is low (typically <0.1%) to avoid

solvent-induced cytotoxicity.
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Cell Treatment:

Plate cells at the desired density and allow them to adhere overnight.

Replace the existing medium with the medium containing the desired concentration of

mAChR-IN-1.

Incubate the cells for the desired period.

Assay:

Perform the downstream assay to measure the effects of mAChR-IN-1 on cellular function

(e.g., calcium imaging, cAMP measurement, or functional assays).
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Preparation Experiment

Weigh Solid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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